disodium 9-oxo-9H-fluorene-2,7-disulfonate

• IUPAC Name: disodium;9-oxofluorene-2,7-disulfonate
• InChI: InChI=1S/C13H8O7S2.2Na/c14-13-11-5-7(21(15,16)17)1-3-9(11)10-4-2-8(6-12(10)13)22(18,19)20;;/h1-6H,(H,15,16,17)(H,18,19,20);;/q;2*+1/p-2
• InChI Key: JSQVDVJGRZMYLR-UHFFFAOYSA-L
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)[O-])C(=O)C3=C2C=CC(=C3)S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C13H6Na2O7S2
• Molecular Weight: 384.3 g/mol

Description

Disodium 9-oxo-9H-fluorene-2,7-disulfonate, also known as SOS or Sulfonated Oxidized Styrene, is a versatile chemical compound that has been used in various scientific research applications. It is a water-soluble compound that is commonly used as a fluorescent probe in biochemical and physiological studies.

Mechanism of Action

Disodium 9-oxo-9H-fluorene-2,7-disulfonate works by binding to specific molecules and emitting fluorescence when excited by light. This fluorescence can be used to measure the concentration and movement of the bound molecules, providing valuable information about their behavior and interactions.
Biochemical and Physiological Effects:
Disodium 9-oxo-9H-fluorene-2,7-disulfonate has been shown to have minimal toxicity and is generally considered safe for use in scientific research. It does not have any known biochemical or physiological effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the major advantages of disodium 9-oxo-9H-fluorene-2,7-disulfonate is its water solubility, which makes it easy to use in aqueous solutions. It is also highly fluorescent and has a strong signal-to-noise ratio, making it a reliable probe for studying biological systems. However, it is sensitive to pH changes and can be affected by other molecules in the sample, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving disodium 9-oxo-9H-fluorene-2,7-disulfonate. One area of interest is the development of new fluorescent probes based on its structure, which could have improved properties and applications. Additionally, there is ongoing research into the use of disodium 9-oxo-9H-fluorene-2,7-disulfonate in medical imaging and diagnostics, as well as in the development of new drugs and therapies. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of disodium 9-oxo-9H-fluorene-2,7-disulfonate involves the oxidation of styrene using potassium permanganate followed by sulfonation with concentrated sulfuric acid. The resulting product is then neutralized with sodium hydroxide to form the final compound.

Scientific Research Applications

Disodium 9-oxo-9H-fluorene-2,7-disulfonate has been widely used in scientific research for various applications. It is commonly used as a fluorescent probe to study the binding and transport of proteins, DNA, and RNA. It has also been used to study the structure and function of biological membranes and to investigate the mechanism of enzyme-catalyzed reactions.